Cyclopropylacetonitrile

• IUPAC Name: 2-cyclopropylacetonitrile
• InChI: InChI=1S/C5H7N/c6-4-3-5-1-2-5/h5H,1-3H2
• InChI Key: FAUQRRGKJKMEIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC#N
• Molecular Formula: C5H7N
• DSSTOX Substance ID: DTXSID20349180
• Molecular Weight: 81.12 g/mol
• CAS No.: 6542-60-5

Description

Cyclopropylacetonitrile (CPAN) is an organonitrogen compound that has been widely used in scientific research due to its unique properties. It is a colorless liquid with a boiling point of 56.2 °C, and is soluble in most organic solvents. CPAN has a wide range of applications in organic synthesis, as a reagent for the synthesis of other compounds, and as a starting material for the production of other compounds. CPAN is also used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Scientific Research Applications

Biological Activity and Enzyme Inhibition

Cyclopropylacetonitrile, as a part of the cyclopropyl group, shows significant promise in the realm of biological activities. Cyclopropyl derivatives are known for a broad spectrum of biological properties, including enzyme inhibition, antifungal, herbicidal, antimicrobial, and antitumor activities. For instance, cyclopropylamines, closely related to this compound, have been utilized as inhibitors of the quinoprotein methylamine dehydrogenase, demonstrating a mechanism-based inhibition and causing covalent cross-linking of protein subunits (Denton, Cheng, & Davies, 2008), (Davidson & Jones, 1991).

Impact on Drug Efficacy and Stability

This compound's structural attributes contribute significantly to the efficacy and stability of pharmaceutical compounds. The incorporation of the cyclopropyl group in drug molecules has been increasingly utilized to improve potency and reduce off-target effects. This is due to its unique features like coplanarity of carbon atoms and enhanced π-character of C-C bonds, which can address multiple challenges in drug discovery (Talele, 2016).

Synthesis of Heterocycles in Medicinal Chemistry

This compound plays a pivotal role in the synthesis of heterocycles, which are central to medicinal chemistry. Arylacetonitriles, which include this compound, are utilized as versatile building blocks for constructing diverse biologically active structures. These intermediates engage in synthetic transformations leading to a variety oftherapeutically significant compounds (Lindsay-Scott & Gallagher, 2017).

Development of Chiral Cyclopropane Units

The development of chiral cyclopropane units, which include this compound derivatives, has been a significant area of research. These chiral units are used to synthesize various compounds with asymmetric cyclopropane structures. This synthesis is crucial for exploring bioactive conformations and enhancing the activity of biologically active compounds (Kazuta, Matsuda, & Shuto, 2002).

Applications in Chemical Reactions

This compound is also used in various chemical reactions. For instance, it plays a role in the synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. This method demonstrates the utility of this compound in creating structurally complex and functionally diverse molecules (Ye et al., 2022).

Safety and Hazards

Cyclopropylacetonitrile is classified as a flammable liquid and vapor. It is suspected of causing genetic defects and is toxic if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding heat, sparks, open flames, and hot surfaces, and using personal protective equipment.

Synthesis routes and methods

Procedure details

A flask was equipped with stirrer, reflux condenser, thermometer, and charged with 75 ml of water and 36.8 grams (0.75 mole) sodium cyanide. Stirring was commenced and there was added 8.5 grams of tricapryl(methyl)ammonium chloride (ALIQUAT 336 phase-transfer catalyst) followed by 67.5 grams (0.50 mole) of the bromide product mixture comprising 55.7% cyclopropylmethyl bromide, 37.2% bromocyclobutane, and 7.1% bromobutene. The mixture slowly exothermed to about 50° C. After about 1 hour, heating was commenced so as to maintain the temperature of the mixture at 45° C. After 7 hours, gas chromatographic analysis of the organic phase indicated that cyclopropylmethyl bromide and 4-bromo-1-butene (i.e., bromobutene) were consumed, that cyclobutyl bromide was unchanged, and that cyclopropylacetonitrile and 1-cyano-3-butene were formed. The ratio (area %) of cyclopropylacetonitrile to 1-cyano-3-butene was 88:12. A minute trace (less than 1 area %) of cyanocyclobutane was detected.